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Compound of Interest

Compound Name: Amyl salicylate

Cat. No.: B1664950 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the qualitative and quantitative

analysis of amyl salicylate using Gas Chromatography-Mass Spectrometry (GC-MS). The

protocols outlined below are intended for use in research and quality control environments,

particularly within the cosmetics, fragrance, and pharmaceutical industries.

Introduction
Amyl salicylate (pentyl 2-hydroxybenzoate) is a widely used fragrance ingredient known for its

sweet, floral, and herbaceous aroma. As a salicylate ester, it is also of interest to researchers in

drug development and toxicology due to the biological activities associated with this class of

compounds. Accurate and reliable analytical methods are essential for the quantification of

amyl salicylate in various matrices to ensure product quality, regulatory compliance, and to

understand its biological effects. GC-MS is a powerful technique for this purpose, offering high

sensitivity and specificity.

Experimental Protocols
Sample Preparation: Liquid-Liquid Extraction for
Cosmetic Matrices
This protocol is suitable for the extraction of amyl salicylate from cosmetic products such as

creams, lotions, and oils.
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Materials:

Sample of cosmetic product

Methyl tert-butyl ether (MTBE), HPLC grade

Deionized water

Anhydrous sodium sulfate

50 mL amber centrifuge tubes

Vortex mixer

Centrifuge

Syringe filter (0.45 µm)

GC vials

Procedure:

Weigh 0.5 g of the cosmetic sample into a 50 mL amber centrifuge tube.

Add 5 mL of deionized water and 5 mL of MTBE to the tube.

Vortex the mixture vigorously for 30 minutes to ensure thorough extraction.

To remove any residual water from the organic phase, add 5 g of anhydrous sodium sulfate

and mix.

Centrifuge the sample at 3000 x g for 30 minutes to separate the layers.

Carefully collect the supernatant (MTBE layer).

Filter the supernatant through a 0.45 µm syringe filter directly into a GC vial for analysis.[1]
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Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
The following instrumental parameters are recommended for the analysis of amyl salicylate.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer (e.g., Agilent 7890 GC with 5975 MSD

or equivalent).

Capillary column: A non-polar column such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film

thickness) is recommended.

GC Conditions:

Injector Temperature: 250 °C

Injection Mode: Splitless or Split (e.g., 40:1 ratio)

Injection Volume: 1 µL

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes

Ramp 1: 3 °C/min to 125 °C

Ramp 2: 7 °C/min to 230 °C

Ramp 3: 20 °C/min to 300 °C, hold for 5 minutes[1]

Transfer Line Temperature: 280 °C

Mass Spectrometer Conditions:

Ionization Mode: Electron Ionization (EI)
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Ionization Energy: 70 eV

Ion Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Acquisition Mode:

Full Scan: For qualitative analysis, scan from m/z 40 to 300.

Selected Ion Monitoring (SIM): For quantitative analysis, monitor the characteristic ions of

amyl salicylate.

Data Presentation
Quantitative Data for Amyl Salicylate
The following table summarizes the key quantitative data for the GC-MS analysis of amyl
salicylate.

Parameter Value Reference

Molecular Formula C₁₂H₁₆O₃ --INVALID-LINK--

Molecular Weight 208.25 g/mol --INVALID-LINK--

Characteristic Mass Fragments

(m/z) and Relative Abundance

120.0 (99.99%), 138.0

(27.48%), 43.0 (21.94%),

121.0 (19.40%), 92.0 (12.21%)

[2]

Limit of Detection (LOD)

Estimated to be in the range of

0.05 ng/mL, based on similar

salicylates.

[3]

Limit of Quantification (LOQ)

Estimated to be in the range of

0.5 ng/mL, based on similar

salicylates.

[3][4]

Note: The retention time for amyl salicylate on a DB-5ms column under the specified

conditions is expected to be longer than that of methyl, ethyl, and propyl salicylate due to its
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higher boiling point. Based on data for other salicylates, the retention time would likely fall in

the range of 10-15 minutes.[5]

Mandatory Visualizations
Experimental Workflow
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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